2-Hexadecylthiophene

• CAS No.: 83027-72-9
• Molecular Formula: C20H36S
• Molecular Weight: 308.6 g/mol
• IUPAC Name: 2-hexadecylthiophene
• InChI: InChI=1S/C20H36S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-18-16-19-21-20/h16,18-19H,2-15,17H2,1H3
• InChI Key: PJBTZAOJLKQEES-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC1=CC=CS1

Description

2-Hexadecylthiophene is a useful research compound. Its molecular formula is C20H36S and its molecular weight is 308.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.2 g of thiophene was dissolved in 100 ml of tetrahydrofuran and cooled to 0° C. To this solution, 56 ml of n-butyllithium solution (1.6 mol/l hexane solution) was added dropwise and stirred for 3.5 hours. To this solution, 25 g of hexadecylbromide was added dropwise and stirred at room temperature for 5.5 hours. 100 ml of water and 100 ml of dichloromethane were added to the resulting solution to separate the organic layer. The organic layer was washed with 300 ml of water and dried over anhydrous magnesium sulfate. The resulting solution was concentrated by a rotary evaporator and purified by a column chromatography (filler: silica gel, eluent: hexane) to obtain 4.4 g of 2-n-hexadecylthiophene represented by the following formula.